Cas no 2377609-04-4 (6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 2377609-04-4
• MF: C₂₁H₃₀B₂FNO₅
• MW: 417.087009906769
• CID: 5524706
• Update Time: 2025-10-28

6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• Benzonitrile, 6-ethoxy-3-fluoro-2,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C21H30B2FNO5/c1-10-26-15-11-14(22-27-18(2,3)19(4,5)28-22)17(24)16(13(15)12-25)23-29-20(6,7)21(8,9)30-23/h11H,10H2,1-9H3
• InChI Key： SXIHDERGYDPGOW-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(OCC)C=C(B2OC(C)(C)C(C)(C)O2)C(F)=C1B1OC(C)(C)C(C)(C)O1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 538.3±50.0 °C(Predicted)

Additional information on 6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

Introduction to 6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS No. 2377609-04-4)

6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS No. 2377609-04-4) is a sophisticated organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research due to its versatile applications. This compound belongs to the class of bis(pinacolato)diboron derivatives, which are widely utilized as key intermediates in Suzuki-Miyaura cross-coupling reactions. The presence of both ethoxy and fluoro substituents on the benzene ring, along with the borylated positions at the 2 and 4 positions, enhances its reactivity and makes it a valuable building block for constructing complex molecular architectures.

The borylated benzonitrile core of this compound is particularly noteworthy, as it provides a unique platform for further functionalization. Boron-containing compounds have been extensively studied for their role in drug discovery and material science, owing to their ability to participate in efficient and selective transformations. The tetramethyl-1,3,2-dioxaborolan-2-yl groups attached to the benzonitrile ring not only stabilize the boron centers but also facilitate smooth coupling reactions under mild conditions. This feature is especially advantageous in multi-step syntheses where harsh reaction conditions can lead to side products or degradation of sensitive intermediates.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for medicinal applications. The fluoro-substituted benzonitrile moiety is particularly interesting because fluorine atoms can significantly influence the pharmacokinetic properties of drugs. For instance, fluorine substitution often enhances metabolic stability and binding affinity to biological targets. The combination of ethoxy and fluoro groups in 6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile suggests that this compound may exhibit favorable properties for drug development, such as improved solubility and bioavailability.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic scaffolds. Heterocycles are ubiquitous in biologically active molecules, and boron-containing heterocycles have emerged as a promising class of compounds with potential therapeutic benefits. The borylated benzonitrile can be readily transformed into various nitrogen-containing heterocycles through palladium-catalyzed reactions. For example, it can be coupled with aryl halides or alkynes to form fused rings such as pyridines, pyrimidines, and quinolines. These heterocycles are known to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high selectivity and yield. The borylated derivative serves as an excellent substrate for this reaction due to the stability of the tetramethylboronate esters. This reaction has been widely employed in the synthesis of complex organic molecules, including natural products and drug candidates. The ability to introduce diverse aryl groups at the borylated positions allows for the creation of libraries of compounds that can be screened for biological activity.

Recent advances in flow chemistry have further expanded the applications of boronic acid derivatives. Flow systems offer advantages such as improved reproducibility, scalability, and safety compared to traditional batch processes. The use of 6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile in continuous-flow reactors has enabled researchers to perform complex coupling reactions under controlled conditions with minimal waste generation. This approach aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmaceutical industry has increasingly recognized the importance of boron-containing compounds in drug development. Boronated molecules have been successfully marketed as anticoagulants (e.g., ximelagatran), antivirals (e.g., foscarnet), and anticancer agents (e.g., bortezomib). The structural features of 6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, such as its borylated benzonitrile core and substituent pattern, make it a promising candidate for designing novel therapeutics. Its reactivity in cross-coupling reactions allows for rapid diversification of molecular structures, which is crucial for identifying lead compounds with optimal pharmacological profiles.

In conclusion,6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile (CAS No. 2377609-04-4) represents a versatile intermediate with significant potential in synthetic chemistry and drug discovery. Its unique structural features enable efficient construction of complex molecules through palladium-catalyzed reactions. The presence of both ethoxy and fluoro substituents enhances its utility in medicinal chemistry by improving metabolic stability and binding affinity. As research continues to uncover new applications for boron-containing compounds,6-Ethoxy-3-fluoro-2,4-bis(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is poised to play an increasingly important role in the development of next-generation therapeutics.